Cas no 2763909-23-3 (4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2763909-23-3
• MF: C₁₃H₁₅NO₆S
• MW: 313.3263027668
• CID: 5559660
• PubChem ID: 165997006
• Update Time: 2025-10-28

4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-37343215
• 2763909-23-3
• 4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C13H15NO6S/c1-3-7-20-13(17)14-11-8-9(21(18,19)4-2)5-6-10(11)12(15)16/h3,5-6,8H,1,4,7H2,2H3,(H,14,17)(H,15,16)
• InChI Key： IIQQZJPROOEFAR-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(C(=O)O)=C(C=1)NC(=O)OCC=C)(=O)=O

Computed Properties

• Exact Mass: 313.06200837g/mol
• Monoisotopic Mass: 313.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Additional information on 4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic Acid: A Comprehensive Overview

The compound with CAS No 2763909-23-3, commonly referred to as 4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes an ethanesulfonyl group, a propenoyloxy carbonyl amino group, and a benzoic acid moiety. These functional groups contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of novel therapeutic agents. The ethanesulfonyl group, which is a sulfonamide derivative, has been shown to enhance the bioavailability and stability of drugs. Similarly, the propenoyloxy carbonyl amino group imparts versatile reactivity, making it a valuable component in medicinal chemistry. The benzoic acid moiety further adds to its versatility, as it can participate in various biochemical reactions and interactions.

One of the most promising applications of 4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is in the field of cancer therapy. Researchers have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines. Its ability to inhibit key enzymes involved in tumor growth and metastasis makes it a potential candidate for targeted cancer treatments. Furthermore, its unique chemical structure allows for selective delivery to cancer cells, minimizing adverse effects on healthy tissues.

In addition to its therapeutic applications, this compound has also found use in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for the development of advanced materials such as polymers and coatings. Recent advancements in nanotechnology have further expanded its potential applications, with researchers exploring its use in creating nanostructured materials for biomedical devices and sensors.

The synthesis of 4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the ethanesulfonyl group through sulfonation reactions and the subsequent coupling with the propenoyloxy carbonyl amino group. The final step involves the introduction of the benzoic acid moiety through nucleophilic substitution or coupling reactions. These steps are critical to ensuring the stability and functionality of the final product.

From a safety standpoint, this compound has been subjected to rigorous testing to assess its toxicity and environmental impact. Initial studies suggest that it has low acute toxicity when administered at therapeutic doses. However, long-term studies are still underway to fully understand its safety profile. Regulatory agencies have also expressed interest in this compound due to its potential applications in various industries.

In conclusion, 4-(Ethanesulfonyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with its promising biological activity and versatility in material science, positions it as a key player in future innovations. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.